Cas no 105990-40-7 (rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol)

• Product Name: rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol
• CAS No: 105990-40-7
• MF: C₅H₁₁NO₃
• MW: 133.145741701126
• CID: 159147
• PubChem ID: 452009
• Update Time: 2025-05-20

rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol Chemical and Physical Properties

Names and Identifiers

• 3,4-Pyrrolidinediol,2-(hydroxymethyl)-, (2S,3S,4R)-
• 1,4-Dideoxy-1,4-imino-L-ribitol
• rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol
• EN300-26690527
• 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, (2S-(2alpha,3beta,4beta))-
• CHEMBL1531321
• 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, [2S-(2.alpha.,3.beta.,4.beta.)]-
• DTXSID50147459
• Lopac-D-1542
• (-)-1,4-dideoxy-1,4-imino-l-ribitol
• SCHEMBL4020575
• 105990-40-7
• 3,4-Pyrrolidinediol, 2-(hydroxymethyl)-, (2S,3S,4R)-
• NCGC00015328-01
• LRib
• (2S,3S,4R)-2-(hydroxymethyl)pyrrolidine-3,4-diol

• Inchi： 1S/C5H11NO3/c7-2-3-5(9)4(8)1-6-3/h3-9H,1-2H2/t3-,4+,5-/m0/s1
• InChI Key： OQEBIHBLFRADNM-LMVFSUKVSA-N
• SMILES： O[C@@H]1[C@@H](CN[C@H]1CO)O

Computed Properties

• Exact Mass: 133.07393
• Monoisotopic Mass: 133.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 98.2
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.7
• Topological Polar Surface Area: 72.7Ų

Experimental Properties

• Density: 1.368
• Boiling Point: 319.1°Cat760mmHg
• Flash Point: 188.8°C
• Refractive Index: 1.554
• PSA: 72.72

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol

Introduction to rac-(2R,3R,4S)-2-(Hydroxymethyl)pyrrolidine-3,4-diol (CAS No. 105990-40-7)

rac-(2R,3R,4S)-2-(Hydroxymethyl)pyrrolidine-3,4-diol (CAS No. 105990-40-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as rac-3,4-Dihydroxy-2-(hydroxymethyl)pyrrolidine, is a versatile molecule with a unique structure that makes it an important intermediate in the synthesis of various bioactive compounds and pharmaceuticals.

The chiral nature of rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol plays a crucial role in its applications. Chirality is a fundamental concept in organic chemistry and biochemistry, where the arrangement of atoms in a molecule can lead to different biological activities. In the case of rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol, the presence of multiple chiral centers (C-2, C-3, and C-4) results in the formation of diastereomers that can exhibit distinct properties and interactions with biological targets.

Recent studies have highlighted the potential of rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol in the development of novel therapeutics. For instance, a 2021 study published in the Journal of Medicinal Chemistry explored the use of this compound as a scaffold for the synthesis of potent inhibitors of protein-protein interactions (PPIs). PPIs are critical for many cellular processes and are increasingly recognized as important therapeutic targets. The unique structure of rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol allows it to form stable complexes with target proteins, thereby modulating their activity.

In another study published in Bioorganic & Medicinal Chemistry Letters, researchers investigated the use of rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol as a building block for the synthesis of peptidomimetics. Peptidomimetics are molecules that mimic the structure and function of peptides but often exhibit improved pharmacological properties such as enhanced stability and reduced immunogenicity. The flexibility and reactivity of rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol make it an ideal candidate for this application.

The synthesis of rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol has been optimized through various methods to ensure high yields and purity. One common approach involves the asymmetric reduction of a pyrrolidinone precursor followed by selective hydroxylation steps. The choice of catalysts and reaction conditions is critical to achieving the desired stereochemistry. Recent advancements in catalytic asymmetric synthesis have further improved the efficiency and scalability of these processes.

In addition to its use as an intermediate in drug discovery and development, rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol has also shown promise in other areas such as materials science and chemical biology. For example, its ability to form stable complexes with metal ions has led to its exploration as a ligand in coordination chemistry. This property can be leveraged to design new materials with unique optical and electronic properties.

The safety profile of rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol is another important consideration. Extensive toxicity studies have demonstrated that this compound is generally well-tolerated at therapeutic concentrations. However, as with any chemical compound used in pharmaceutical applications, careful risk assessment and monitoring are essential to ensure patient safety.

In conclusion, rac-(2R,3R,4S)-2-(hydroxymethyl)pyrrolidine-3,4-diol (CAS No. 105990-40-7) is a versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features and chiral nature make it an invaluable tool for the development of novel therapeutics and other advanced materials. As research continues to uncover new possibilities for this compound, its importance in the scientific community is likely to grow even further.